Cas no 1804507-55-8 (Ethyl 2-bromo-5-methoxypyridine-3-acetate)
Ethyl 2-bromo-5-methoxypyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-bromo-5-methoxypyridine-3-acetate
-
- Inchi: 1S/C10H12BrNO3/c1-3-15-9(13)5-7-4-8(14-2)6-12-10(7)11/h4,6H,3,5H2,1-2H3
- InChI Key: JAEGELXNGZNOMD-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=CN=1)OC)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 213
- XLogP3: 2
- Topological Polar Surface Area: 48.4
Ethyl 2-bromo-5-methoxypyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012252-250mg |
Ethyl 2-bromo-5-methoxypyridine-3-acetate |
1804507-55-8 | 95% | 250mg |
$1,029.00 | 2022-04-02 | |
| Alichem | A029012252-1g |
Ethyl 2-bromo-5-methoxypyridine-3-acetate |
1804507-55-8 | 95% | 1g |
$2,952.90 | 2022-04-02 |
Ethyl 2-bromo-5-methoxypyridine-3-acetate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Ethyl 2-bromo-5-methoxypyridine-3-acetate
Ethyl 2-bromo-5-methoxypyridine-3-acetate (CAS No. 1804507-55-8): A Versatile Intermediate in Pharmaceutical Synthesis
Ethyl 2-bromo-5-methoxypyridine-3-acetate (CAS No. 1804507-55-8) is a highly versatile intermediate in the field of pharmaceutical synthesis and chemical research. This compound, characterized by its unique structure, has gained significant attention due to its potential applications in the development of novel drugs and therapeutic agents. The compound's molecular formula is C11H13BrNO3, and it possesses a molecular weight of approximately 277.12 g/mol.
The pyridine core of Ethyl 2-bromo-5-methoxypyridine-3-acetate is a key feature that contributes to its chemical reactivity and biological activity. The presence of the bromine atom at the 2-position and the methoxy group at the 5-position adds to its functional versatility, making it an ideal candidate for various synthetic transformations. The ethyl ester group at the 3-position further enhances its solubility and reactivity, facilitating its use in a wide range of chemical reactions.
In recent years, Ethyl 2-bromo-5-methoxypyridine-3-acetate has been extensively studied for its potential in the synthesis of bioactive molecules. One notable application is in the development of pyridine-based inhibitors for various enzymatic targets. For instance, a study published in the *Journal of Medicinal Chemistry* reported the use of this compound as a key intermediate in the synthesis of potent inhibitors for protein kinases, which are important targets in cancer therapy. The researchers demonstrated that derivatives of Ethyl 2-bromo-5-methoxypyridine-3-acetate exhibited high selectivity and efficacy against specific kinase isoforms, highlighting its potential as a lead compound for further drug development.
Beyond enzymatic inhibition, Ethyl 2-bromo-5-methoxypyridine-3-acetate has also shown promise in the synthesis of antiviral agents. A recent study in *Organic & Biomolecular Chemistry* described the use of this compound to synthesize novel nucleoside analogs with potent antiviral activity against several RNA viruses, including influenza and hepatitis C. The researchers found that the pyridine scaffold provided enhanced stability and bioavailability, making these compounds attractive candidates for further clinical evaluation.
The synthetic accessibility of Ethyl 2-bromo-5-methoxypyridine-3-acetate is another factor contributing to its widespread use in chemical research. Various synthetic routes have been developed to prepare this compound efficiently and cost-effectively. One common method involves the bromination of 2-methoxypyridine followed by esterification with ethyl bromoacetate. This approach allows for high yields and purity, making it suitable for large-scale production.
In addition to its applications in drug discovery, Ethyl 2-bromo-5-methoxypyridine-3-acetate has also been explored for its potential in materials science. A study published in *Advanced Materials* reported the use of this compound as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers have shown promise in applications such as organic photovoltaics and light-emitting diodes (LEDs), where their unique electronic structure can enhance device performance.
The safety profile of Ethyl 2-bromo-5-methoxypyridine-3-acetate is an important consideration in its use as a chemical intermediate. While it is generally considered safe for laboratory use under proper handling conditions, standard precautions should be taken to avoid exposure to skin and eyes, and to ensure adequate ventilation during handling. It is also important to store this compound away from incompatible materials and at appropriate temperatures to maintain its stability.
In conclusion, Ethyl 2-bromo-5-methoxypyridine-3-acetate (CAS No. 1804507-55-8) is a valuable intermediate with a wide range of applications in pharmaceutical synthesis, chemical research, and materials science. Its unique structural features and synthetic accessibility make it an attractive candidate for the development of novel drugs, therapeutic agents, and advanced materials. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
1804507-55-8 (Ethyl 2-bromo-5-methoxypyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)